Cas no 4472-81-5 (1,3-Dithiolan-2-imine)

• Product name: 1,3-Dithiolan-2-imine
• CAS No: 4472-81-5
• MF: C₃H₅NS₂
• MW: 119.20849776268
• CID: 331644
• PubChem ID: 87961

1,3-Dithiolan-2-imine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolan-2-imine
• 2-imino-1,3-dithiolane
• 1,2-Ethanedithiol, cyclic ester with dithioimidocarbonicacid
• 1,2-Ethanedithiol, cyclicdithioimidocarbonate
• Carbonimidodithioic acid, cyclic 1,2-ethanediyl ester
• Imidocarbonicacid, dithio-, cyclic ethylene ester (6CI,8CI)
• SCHEMBL3459543
• AKOS006303364
• NCI60_001700
• 1072-49-7
• 5-PHENYL-2-THIENYLBORONICACID
• Dithiolan-2-imine
• NSC202537
• DTXSID10963273
• CHEMBL2009648
• 4472-81-5

• Inchi： InChI=1S/C3H5NS2/c4-3-5-1-2-6-3/h4H,1-2H2
• InChI Key： MQCJIZHQXNUAQQ-UHFFFAOYSA-N
• SMILES： S1CCSC1=N

Computed Properties

• Exact Mass: 118.98645
• Monoisotopic Mass: 118.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4Ų
• Tautomer Count: nothing

Experimental Properties

• PSA: 23.85
• LogP: 1.50090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes